Cas no 1234956-25-2 (N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-2H-1,3-benzodioxole-5-carboxamide)

• Product Name: N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-2H-1,3-benzodioxole-5-carboxamide
• CAS No: 1234956-25-2
• MF: C₂₂H₂₆N₂O₃S
• MW: 398.518444538116
• CID: 6231122
• PubChem ID: 49690780
• Update Time: 2025-07-24

N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-2H-1,3-benzodioxole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-2H-1,3-benzodioxole-5-carboxamide
• AKOS024492369
• VU0631553-1
• 1234956-25-2
• N-[(1-{[2-(methylsulfanyl)phenyl]methyl}piperidin-4-yl)methyl]-2H-1,3-benzodioxole-5-carboxamide
• N-((1-(2-(methylthio)benzyl)piperidin-4-yl)methyl)benzo[d][1,3]dioxole-5-carboxamide
• N-[[1-[(2-methylsulfanylphenyl)methyl]piperidin-4-yl]methyl]-1,3-benzodioxole-5-carboxamide
• F5033-5431

• Inchi： 1S/C22H26N2O3S/c1-28-21-5-3-2-4-18(21)14-24-10-8-16(9-11-24)13-23-22(25)17-6-7-19-20(12-17)27-15-26-19/h2-7,12,16H,8-11,13-15H2,1H3,(H,23,25)
• InChI Key： SJPHEJOIWUJMTA-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1CN1CCC(CNC(C2=CC=C3C(=C2)OCO3)=O)CC1

Computed Properties

• Exact Mass: 398.16641387g/mol
• Monoisotopic Mass: 398.16641387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 76.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines N-benzylpiperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Benzylpiperidines N-benzylpiperidines

Additional information on N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-2H-1,3-benzodioxole-5-carboxamide

Comprehensive Overview of N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-2H-1,3-benzodioxole-5-carboxamide (CAS No. 1234956-25-2)

The compound N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-2H-1,3-benzodioxole-5-carboxamide, identified by its CAS No. 1234956-25-2, is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound features a unique combination of a piperidine core, a benzodioxole moiety, and a methylsulfanyl group, which collectively contribute to its potential pharmacological properties. Researchers are particularly interested in its applications as a bioactive scaffold for targeting neurological and inflammatory pathways, aligning with current trends in precision medicine and personalized therapeutics.

In recent years, the demand for novel small-molecule inhibitors and modulators has surged, driven by advancements in high-throughput screening and computational drug design. The structural attributes of N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-2H-1,3-benzodioxole-5-carboxamide make it a promising candidate for further exploration in these areas. Its benzodioxole component, for instance, is known for its role in enhancing blood-brain barrier permeability, a critical factor in the development of central nervous system (CNS) therapeutics. This aligns with the growing focus on neurodegenerative diseases such as Alzheimer's and Parkinson's, which remain high-priority targets for pharmaceutical innovation.

The methylsulfanyl group in this compound also warrants attention due to its potential to influence metabolic stability and receptor binding affinity. Such features are increasingly relevant in the context of drug repurposing and polypharmacology, where multi-targeted compounds are sought after for their ability to address complex disease mechanisms. Additionally, the piperidine ring is a common motif in GPCR-targeted drugs, further broadening the scope of potential applications for this molecule. These characteristics make CAS No. 1234956-25-2 a subject of interest for both academic and industrial researchers.

From a synthetic chemistry perspective, the preparation of N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-2H-1,3-benzodioxole-5-carboxamide involves multi-step organic transformations, including amide coupling and reductive amination reactions. The compound's chiral centers and steric hindrance pose challenges that require optimized protocols, reflecting the broader industry shift toward green chemistry and sustainable synthesis. This is particularly pertinent given the rising emphasis on environmentally friendly manufacturing practices in the pharmaceutical sector.

In summary, N-(1-{2-(methylsulfanyl)phenylmethyl}piperidin-4-yl)methyl-2H-1,3-benzodioxole-5-carboxamide represents a compelling case study in modern drug development. Its structural complexity, combined with its potential therapeutic applications, positions it as a valuable asset in the quest for innovative treatments. As the scientific community continues to explore its properties, this compound may well emerge as a key player in addressing some of the most pressing medical challenges of our time.